Cas no 1340272-93-6 (2-Amino-N-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 1340272-93-6
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 2151195
• PubChem ID: 62794501
• Update Time: 2025-11-01

2-Amino-N-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-phenyl-1,3-thiazole-4-carboxamide
• Z1476731956
• 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C10H9N3OS/c11-10-13-8(6-15-10)9(14)12-7-4-2-1-3-5-7/h1-6H,(H2,11,13)(H,12,14)
• InChI Key： FHSQXKSCDPRDRB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(NC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide (CAS No. 1340272-93-6): Properties, Applications, and Research Insights

2-Amino-N-phenyl-1,3-thiazole-4-carboxamide, identified by its CAS number 1340272-93-6, is a specialized organic compound belonging to the thiazole family. This heterocyclic molecule features a thiazole core substituted with an amino group and a phenylcarboxamide moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. Its structural uniqueness has garnered attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

In recent years, the scientific community has shown growing interest in thiazole derivatives due to their broad bioactivity. Searches for terms like "thiazole-based drug candidates 2024" or "CAS 1340272-93-6 applications" reflect its relevance in medicinal chemistry. Researchers highlight its potential in modulating enzyme pathways, with studies exploring its role in cancer therapeutics and neurodegenerative disease models. The compound’s carboxamide group enhances hydrogen-bonding capabilities, a critical feature for targeted molecular interactions.

From a synthetic perspective, 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide is synthesized via cyclocondensation reactions involving thiourea derivatives and α-haloketones. Its crystalline structure and solubility profile (moderate in polar solvents like DMSO) make it suitable for high-throughput screening. Laboratories frequently query "synthesis protocol for CAS 1340272-93-6" or "thiazole-4-carboxamide solubility," underscoring its practical utility. Recent patents also cite its use in OLED materials, linking it to the booming flexible electronics industry.

Environmental and green chemistry considerations are increasingly shaping compound applications. 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide’s low ecotoxicity, as per preliminary data, positions it favorably compared to traditional heterocyclic scaffolds. Queries like "biodegradable thiazole derivatives" or "CAS 1340272-93-6 safety" indicate user focus on ustainable synthesis. Analytical methods such as HPLC and LC-MS are commonly employed for purity assessment, addressing quality concerns in contract research organizations (CROs).

Market analysts note rising demand for custom synthesis of this compound, driven by pharma R&D outsourcing. Its IP landscape reveals patents in anticancer formulations and crop protection agents, resonating with trends like "AI-driven drug repurposing." Additionally, its structure-activity relationship (SAR) studies are frequently cited in computational chemistry forums, where users discuss "molecular docking with thiazole carboxamides."

In conclusion, 2-Amino-N-phenyl-1,3-thiazole-4-carboxamide (CAS 1340272-93-6) exemplifies the convergence of multidisciplinary research. Its adaptability across drug development, material science, and green chemistry ensures sustained interest. Future directions may explore its nanocarrier conjugates or catalytic applications, further expanding its industrial footprint.